1,3-Phenylenediamine

• CAS No.: 108-45-2
• Product Name: 1,3-Phenylenediamine
• Molecular Formula: C6H8N2; C6H4(NH2)2; C6H8N2
• Molecular Weight: 108.14 g/mol
• IUPAC Name: benzene-1,3-diamine
• Standard InChI: InChI=1S/C6H8N2/c7-5-2-1-3-6(8)4-5/h1-4H,7-8H2
• Standard InChIKey: WZCQRUWWHSTZEM-UHFFFAOYSA-N
• Impurities: m-Phenylenediamine: purity 99.5% minimum /with the following constituents:/ water-insoluble matter, 0.1% maximum; moisture content, 0.1% maximum; moisture content, 0.1% maximum; dinitrobenzene, 0.1% maximum; p-Phenylenediamine, 500 mg/kg maximum; o-Phenylenediamine, 200 mg/kg maximum.; In Japan, m-phenylenediamine is available with a minimum purity of 98.5%. ... Dinitrobenzene and phenylenediamine isomers are /found/ as impurities.
• SMILES: C1=CC(=CC(=C1)N)N
• Canonical SMILES: C1=CC(=CC(=C1)N)N
• Boiling Point: 540 to 543 °F at 760 mm Hg (NTP, 1992); 285.0 °C; 284-287 °C; 540-543°F
• Colorform: WHITE CRYSTALS BECOMING RED ON EXPOSURE TO AIR; Colorless needles; RHOMBIC CRYSTALS FROM ALCOHOL; COLORLESS RHOMBIC NEEDLES; Dark oxidation products /are/ present in compound exposed to moist air.
• Density: 1.0696 at 136 °F (NTP, 1992); 1.0096 g/cu m at 58 °C; 1.14 g/cm³; 1.0696 at 136°F
• Flash Point: 280 °F (NTP, 1992); 187 °C c.c.; 280°F
• Melting Point: 145 to 147 °F (NTP, 1992); 63.5 °C; 62-63 °C; 145-147°F
• Physical Description: 1,3-phenylenediamine appears as colorless or white colored needles that turn red or purple in air. Melting point 64-66 C. Density 1.14 g / cm3. Flash point 280 F. May irritate skin and eyes. Toxic by skin absorption, inhalation or ingestion. Used in aramid fiber manufacture, as a polymer additive, dye manufacturing, as a laboratory reagent, and in photography.; DryPowder; OtherSolid; PelletsLargeCrystals, Liquid; WHITE CRYSTALS. TURNS RED ON EXPOSURE TO AIR.; Colorless or white colored needles that turn red or purple in air.
• Description: 1,3-phenylenediamine appears as colorless or white colored needles that turn red or purple in air. Melting point 64-66 C. Density 1.14 g / cm3. Flash point 280 F. May irritate skin and eyes. Toxic by skin absorption, inhalation or ingestion. Used in aramid fiber manufacture, as a polymer additive, dye manufacturing, as a laboratory reagent, and in photography.; 1,3-phenylenediamine is a phenylenediamine taht is benzene substituted at positions 1 and 3 with amino functions.
• Shelf Life: UNSTABLE IN AIR
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 2.20 M; SOL IN WATER, METHANOL, ETHANOL, CHLOROFORM, ACETONE, DIMETHYLFORMAMIDE, METHYL ETHYL KETONE, DIOXANE; SLIGHTLY SOL IN ETHER, CARBON TETRACHLORIDE, ISOPROPANOL, DIBUTYL PHTHALATE. VERY SLIGHTLY SOL IN BENZENE, TOLUENE, XYLENE, BUTANOL.; In water, 2.38X10+5 mg/l at 20 deg; Solubility in water: soluble
• Synonyms: 1,3-Benzenediamine; m-Phenylenediamine; 1,3-Diaminobenzene; 1,3-Diaminophenylene; 3-Aminoaniline; Developer C; Developer H; Developer M; MPDA; NSC 4776; RT 30H; m-Aminoaniline; m-Benzenediamine; m-Diaminobenzene
• Vapor Density: 3.7 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 3.7; 3.7
• Vapor Pressure: 1 mm Hg at 211.6 °F ; 0.0018 mm Hg at 77° F (NTP, 1992); 0.00 mmHg; 1 MM HG @ 99.8 °C; Vapor pressure, Pa at 99.8 °C: 133; 1 mmHg at 211.6°F, 0.0018 mmHg at 77°F
• PubChem Compound: 7935
• Last Modified: Nov 11 2021